Cas no 79568-07-3 (Methanone, (3-fluorophenyl)-3-pyridinyl-)

• Product Name: Methanone, (3-fluorophenyl)-3-pyridinyl-
• CAS No: 79568-07-3
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• MDL: MFCD12153285
• CID: 532632
• PubChem ID: 12930029
• Update Time: 2025-04-24

Methanone, (3-fluorophenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluorophenyl)-3-pyridinyl-
• (3-fluorophenyl)-pyridin-3-ylmethanone
• DTXSID70513238
• AKOS010014462
• SCHEMBL10487079
• (3-fluorophenyl)-(3-pyridyl)methanone
• IEVCOTJIGFKWIC-UHFFFAOYSA-N
• A1-24743
• 3-(3-Fluorobenzoyl)pyridine
• (3-Fluorophenyl)(pyridin-3-yl)methanone
• MFCD12153285
• 79568-07-3
• 3-(3-Fluorobenzoyl)-pyridine

• MDL： MFCD12153285
• Inchi： 1S/C12H8FNO/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10/h1-8H
• InChI Key： IEVCOTJIGFKWIC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 201.058992041g/mol
• Monoisotopic Mass: 201.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on Methanone, (3-fluorophenyl)-3-pyridinyl-

Methanone, (3-fluorophenyl)-3-pyridinyl-: A Comprehensive Overview

The compound Methanone, (3-fluorophenyl)-3-pyridinyl- (CAS No. 79568-07-3) is a significant molecule in the field of organic chemistry, particularly in the study of heterocyclic compounds and their applications. This compound is characterized by its unique structure, which combines a methanone group with a 3-fluorophenyl and a 3-pyridinyl substituent. The fluorophenyl and pyridinyl groups contribute to its chemical reactivity and physical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Methanone, (3-fluorophenyl)-3-pyridinyl- in various fields, including pharmaceuticals, agrochemicals, and materials science. The methanone group serves as a versatile platform for further functionalization, enabling the synthesis of derivatives with enhanced biological activity or improved physical properties. For instance, researchers have explored the use of this compound as a precursor for designing novel kinase inhibitors, which are critical in the development of anticancer drugs.

The synthesis of Methanone, (3-fluorophenyl)-3-pyridinyl- involves a combination of nucleophilic aromatic substitution and cross-coupling reactions. The fluorine atom in the phenyl ring plays a crucial role in directing the substitution pattern and enhancing the reactivity of the molecule. This has been extensively studied using computational chemistry methods, such as density functional theory (DFT), to optimize reaction conditions and predict product selectivity.

In terms of physical properties, Methanone, (3-fluorophenyl)-3-pyridinyl- exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various organic transformations. The pyridinyl group contributes to the molecule's aromaticity and planarity, which are essential for its electronic properties.

One of the most promising applications of this compound is in the development of advanced materials. The methanone group can be utilized to form covalent bonds with other functional groups, enabling the creation of polymers with tailored mechanical and thermal properties. Recent research has demonstrated its potential as a building block for high-performance adhesives and coatings.

Moreover, Methanone, (3-fluorophenyl)-3-pyridinyl- has shown significant promise in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or fungicide. Field trials have indicated that it exhibits high efficacy against various crop pests while maintaining low toxicity levels.

In conclusion, Methanone, (3-fluorophenyl)-3-pyridinyl- (CAS No. 79568-07-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.